Cas no 59045-41-9 (3-Methyl-6-thioxo-1,3,5-triazinane-2,4-dione)

• Product Name: 3-Methyl-6-thioxo-1,3,5-triazinane-2,4-dione
• CAS No: 59045-41-9
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 877086
• Update Time: 2025-06-14

3-Methyl-6-thioxo-1,3,5-triazinane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-3-methyl-6-thioxo-(9CI)
• 3-Methyl-6-thioxo-1,3,5-triazinane-2,4-dione
• 3-Methyl-5,6-dihydro-6-thioxo-1,3,5-triazine-2,4(1H,3H)-dione

• Inchi： 1S/C4H5N3O2S/c1-7-3(8)5-2(10)6-4(7)9/h1H3,(H2,5,6,8,9,10)
• InChI Key： DRAPHBPHAQWXOK-UHFFFAOYSA-N
• SMILES： S=C1NC(N(C)C(N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 195
• Topological Polar Surface Area: 93.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinones

Additional information on 3-Methyl-6-thioxo-1,3,5-triazinane-2,4-dione

Research Brief on 3-Methyl-6-thioxo-1,3,5-triazinane-2,4-dione (CAS: 59045-41-9): Recent Advances and Applications

3-Methyl-6-thioxo-1,3,5-triazinane-2,4-dione (CAS: 59045-41-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 3-Methyl-6-thioxo-1,3,5-triazinane-2,4-dione is its application in the design of thioxotriazinane derivatives. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects against bacterial enzymes, such as dihydrofolate reductase (DHFR), which is a critical target for antibiotic development. The study reported that these derivatives showed enhanced binding affinity and selectivity compared to traditional DHFR inhibitors, suggesting their potential as next-generation antimicrobial agents.

In addition to its antimicrobial properties, recent research has also investigated the anticancer potential of 3-Methyl-6-thioxo-1,3,5-triazinane-2,4-dione. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed that certain analogs of this compound could induce apoptosis in cancer cells by modulating the activity of key signaling pathways, including the PI3K/AKT/mTOR axis. These findings were further supported by in vivo experiments, where the analogs demonstrated significant tumor growth inhibition in xenograft models without causing severe toxicity.

The synthetic chemistry of 3-Methyl-6-thioxo-1,3,5-triazinane-2,4-dione has also seen notable progress. A recent publication in *Organic Letters* detailed a novel, scalable method for its synthesis using green chemistry principles. The approach employed catalytic amounts of environmentally benign reagents, resulting in higher yields and reduced waste generation. This advancement is particularly relevant for industrial-scale production, as it addresses both economic and environmental concerns.

Despite these promising developments, challenges remain in the clinical translation of 3-Methyl-6-thioxo-1,3,5-triazinane-2,4-dione-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles.

In conclusion, 3-Methyl-6-thioxo-1,3,5-triazinane-2,4-dione (CAS: 59045-41-9) represents a versatile scaffold with significant potential in drug discovery. Its applications span antimicrobial and anticancer therapies, and recent synthetic advancements have paved the way for its broader utilization. Future research should focus on refining its pharmacological profile to accelerate its transition from the bench to the bedside.